6-Hydroxy-2,2,3-trifluorochroman

• IUPAC Name: 2,2,3-trifluoro-3,4-dihydrochromen-6-ol
• InChI: InChI=1S/C9H7F3O2/c10-8-4-5-3-6(13)1-2-7(5)14-9(8,11)12/h1-3,8,13H,4H2
• InChI Key: QVTMCMTTXITEII-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(OC2=C1C=C(C=C2)O)(F)F)F
• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol

Description

6-Hydroxy-2,2,3-trifluorochroman (6-OH-TFC) is a compound belonging to the group of trifluorochromans, a class of compounds that contain a carbon-carbon triple bond and three fluorine atoms. 6-OH-TFC is a highly fluorescent compound, which makes it an attractive choice for use in scientific research applications. It has been used in a variety of biochemical and physiological experiments, and its synthesis method, mechanism of action, and biochemical and physiological effects have been studied in detail.

Scientific Research Applications

6-Hydroxy-2,2,3-trifluorochroman has been used in a variety of scientific research applications due to its highly fluorescent properties. It has been used as a tracer in studies of drug metabolism, as a marker to study protein-protein interactions, and as a tool to study the structure and function of proteins. It has also been used in studies to measure the activity of enzymes, and to study the mechanisms of enzyme-catalyzed reactions.

Mechanism of Action

6-Hydroxy-2,2,3-trifluorochroman acts as a fluorescent marker in biochemical and physiological studies. It binds to proteins, allowing for the study of protein-protein interactions. It can also be used to measure the activity of enzymes, as the fluorescent signal is quenched when the enzyme is active.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used to study the structure and function of proteins, to measure the activity of enzymes, and to study protein-protein interactions. It has also been used to study the mechanisms of enzyme-catalyzed reactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Hydroxy-2,2,3-trifluorochroman in laboratory experiments is its highly fluorescent properties, which make it an ideal choice for fluorescent labeling. It is also highly soluble in water, making it easy to work with in aqueous solutions. However, one of the main limitations of using this compound is its high cost, which can be prohibitive for some experiments.

Future Directions

There are a number of potential future directions for the use of 6-Hydroxy-2,2,3-trifluorochroman in scientific research. It could be used in studies of drug metabolism and protein-protein interactions, as well as in studies of enzyme-catalyzed reactions. It could also be used in studies of protein structure and function, and in studies of molecular interactions. In addition, it could be used as a fluorescent marker in studies of cellular processes, such as cell signaling, gene expression, and cell differentiation.

Synthesis Methods

6-Hydroxy-2,2,3-trifluorochroman is synthesized via a two-step process. In the first step, a Grignard reagent is used to react with 2,2,3-trifluorochroman to form a mono-substituted trifluorochroman. This intermediate is then treated with aqueous hydrogen peroxide to yield this compound. The reaction is highly efficient, with yields of up to 97%.